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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B123061 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 2-undecanone (also known as methyl nonyl ketone), a combustible

liquid that is toxic to aquatic life.[1][2][3] Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection.

I. Immediate Safety Precautions and Spill
Management
In the event of a spill, environmental contamination should be contained.[4] Spillage should be

prevented from entering drains or water courses by any means available.[4][5] All spills should

be cleaned up immediately.[4] Personnel in the vicinity of a spill should move upwind.[4]

For containment, absorb the spill with sand, earth, inert material, or vermiculite.[4] This material

should then be collected and placed in a suitable, closed container for disposal according to

local regulations.[1] It is important to avoid breathing vapors and to have adequate ventilation.

[1][4] Personal protective equipment, including breathing apparatus and protective gloves,

should be worn during cleanup.[4] All sources of ignition must be removed from the area.[1]

II. Step-by-Step Disposal Protocol
The disposal of 2-undecanone must be handled in accordance with local, state, and federal

regulations.[4] This substance is considered a hazardous waste and is very toxic to aquatic life

with long-lasting effects.[1][2][6][7]
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Waste Identification and Collection:

Clearly label containers of 2-undecanone waste with "Hazardous Waste" and the

chemical name.

Collect surplus and non-recyclable solutions in a designated, compatible, and tightly

closed container.[1][8]

Professional Disposal Service:

Contact a licensed professional waste disposal service to handle the material.[1]

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1] Alternatively, residue may be buried at an approved site.[4]

Container Disposal:

Empty containers should be disposed of as unused product.[1] They can be recycled if

possible or disposed of in an authorized landfill.[4]

Prohibited Disposal Methods:

Do NOT allow 2-undecanone or wash water from cleaning equipment to enter drains or

sewers.[4]

Do NOT dispose of 2-undecanone in the regular trash.[9]

III. Quantitative Data Summary
The following table summarizes key quantitative data for 2-undecanone to inform safe

handling and disposal.
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Property Value Source

Oral LD50 (Rat) 5,000 mg/kg [1][7]

Oral LD50 (Mouse) 3,880 mg/kg [1]

Dermal LD50 (Rabbit) > 5,000 mg/kg [7]

Flash Point 89 - 90 °C (192.2 - 194 °F) [2][7]

Boiling Point 228 °C (442.4 °F) [7]

Water Solubility Insoluble Not explicitly cited

IV. Experimental Protocols
Currently, there are no standard experimental protocols for the in-lab neutralization of 2-
undecanone waste. The recommended procedure is professional disposal.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
undecanone.
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2-Undecanone Waste Generated

Is the material contaminated?

Can it be reclaimed (e.g., by distillation)?

No

Package in a labeled, sealed, and compatible container

Yes

Reclaim for reuse

Yes No

Disposal Complete

Contact licensed professional waste disposal service

Transport to an approved facility for incineration or burial

Click to download full resolution via product page

Caption: 2-Undecanone Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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